Demoxepam
Demoxepam
Brand Name:
Vulcanchem
CAS No.:
963-39-3
VCID:
VC21076917
InChI:
InChI=1S/C15H11ClN2O2/c16-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)18(20)9-14(19)17-13/h1-8,20H,9H2
SMILES:
C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl
Molecular Formula:
C15H11ClN2O2
Molecular Weight:
286.71 g/mol
Demoxepam
CAS No.: 963-39-3
Cat. No.: VC21076917
Molecular Formula: C15H11ClN2O2
Molecular Weight: 286.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 963-39-3 |
|---|---|
| Molecular Formula | C15H11ClN2O2 |
| Molecular Weight | 286.71 g/mol |
| IUPAC Name | 7-chloro-4-hydroxy-5-phenyl-3H-1,4-benzodiazepin-2-one |
| Standard InChI | InChI=1S/C15H11ClN2O2/c16-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)18(20)9-14(19)17-13/h1-8,20H,9H2 |
| Standard InChI Key | PSADRZMLSXCSAS-UHFFFAOYSA-N |
| SMILES | C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl |
| Canonical SMILES | C1C(=O)N=C2C=CC(=CC2=C(N1O)C3=CC=CC=C3)Cl |
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